Cas no 1239511-06-8 (4-Iodo-3,5-bis(trifluoromethyl)-1h-pyrazole)

• Product Name: 4-Iodo-3,5-bis(trifluoromethyl)-1h-pyrazole
• CAS No: 1239511-06-8
• MF: C₅HF₆IN₂
• MW: 329.969733953476
• MDL: MFCD11867872
• CID: 2200311
• PubChem ID: 45933690
• Update Time: 2025-06-12

4-Iodo-3,5-bis(trifluoromethyl)-1h-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-Iodo-3,5-bis(trifluoromethyl)-1h-pyrazole
• 3,5-Bis(trifluoromethyl)-4-iodo-1H-pyrazole
• 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole, AldrichCPR
• MFCD11867872
• G66016
• 4-IODO-3,5-BIS-(TRIFLUOROMETHYL)-1H-PYRAZOLE, 97%
• 4-Iodo-3,5-bis-(trifluoroMethyl)-1H-pyrazole, 97per cent
• LCZC1545
• CS-0443040
• 4-Iodo-3,5-bis-(trifluoromethyl)-1H-pyrazole
• AKOS015960308
• 1239511-06-8
• 691-597-2

• MDL： MFCD11867872
• Inchi： 1S/C5HF6IN2/c6-4(7,8)2-1(12)3(14-13-2)5(9,10)11/h(H,13,14)
• InChI Key： OTYORVJCWWESOF-UHFFFAOYSA-N
• SMILES： IC1C(C(F)(F)F)=NNC=1C(F)(F)F

Computed Properties

• Exact Mass: 329.90886g/mol
• Monoisotopic Mass: 329.90886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 28.7Ų

4-Iodo-3,5-bis(trifluoromethyl)-1h-pyrazole Security Information

• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl iodides

Additional information on 4-Iodo-3,5-bis(trifluoromethyl)-1h-pyrazole

Comprehensive Overview of 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole (CAS No. 1239511-06-8)

4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole (CAS No. 1239511-06-8) is a highly specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring an iodo substituent and two trifluoromethyl groups, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. The compound's CAS number 1239511-06-8 serves as a critical identifier for regulatory and commercial purposes.

The growing demand for fluorinated pyrazole derivatives like 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole is driven by their enhanced metabolic stability and lipophilicity, which are crucial for optimizing drug bioavailability. Recent studies highlight its role in catalysis and material science, where its electron-withdrawing properties facilitate cross-coupling reactions. Industry professionals frequently search for "synthesis of 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole" or "CAS 1239511-06-8 suppliers," reflecting its commercial relevance. This compound's versatility aligns with trends in green chemistry, as researchers seek sustainable methods for its production.

From a structural perspective, the 1H-pyrazole core of this compound offers a rigid scaffold for designing small-molecule therapeutics. Its trifluoromethyl groups contribute to improved binding affinity in target proteins, a feature exploited in precision medicine. Analytical techniques such as NMR spectroscopy and HPLC are commonly employed to characterize its purity, a topic frequently queried in academic forums. The compound's stability under various pH conditions also makes it a candidate for formulation development in the pharmaceutical industry.

In agrochemical applications, 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole serves as a precursor for crop protection agents. Its halogenated structure enhances pesticidal activity while minimizing environmental persistence, addressing the global push for eco-friendly pesticides. Queries like "role of pyrazole derivatives in agriculture" underscore its interdisciplinary importance. Regulatory databases often reference its CAS No. 1239511-06-8 to track its use in compliant formulations.

Emerging trends in AI-driven drug discovery have further spotlighted this compound, as machine learning models predict its utility in fragment-based drug design. Laboratories prioritize sourcing high-purity 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole to ensure reproducible results in high-throughput screening. The compound's compatibility with microwave-assisted synthesis also aligns with industrial demands for faster reaction times, a frequent topic in patent literature.

To summarize, 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole (CAS No. 1239511-06-8) represents a nexus of innovation across multiple scientific domains. Its structural features and functional groups cater to evolving needs in life sciences and advanced materials, while search trends reflect its practical and theoretical significance. As research progresses, this compound is poised to remain a cornerstone in the development of next-generation chemical solutions.